

Triapine in Clinical Trials: A Comparative Meta-Analysis

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Triapine*

Cat. No.: *B1662405*

[Get Quote](#)


For Researchers, Scientists, and Drug Development Professionals

Introduction

Triapine (3-aminopyridine-2-carboxaldehyde thiosemicarbazone, or 3-AP) is an investigational anticancer agent that has been evaluated in numerous clinical trials. As a potent inhibitor of ribonucleotide reductase (RNR), **Triapine** targets a critical enzyme for DNA synthesis and repair, making it a promising candidate for cancer therapy, particularly in combination with DNA-damaging agents like chemotherapy and radiation. This guide provides a comparative meta-analysis of key clinical trials involving **Triapine**, presenting quantitative data, experimental protocols, and visualizations of its mechanism of action and clinical trial workflows.

Mechanism of Action

Triapine's primary mechanism of action is the inhibition of the M2 subunit of ribonucleotide reductase.[1] This enzyme is crucial for converting ribonucleotides into deoxyribonucleotides, the essential building blocks for DNA synthesis and repair.[2] By inhibiting RNR, **Triapine** depletes the pool of deoxyribonucleotides, leading to stalled DNA replication and increased sensitivity of cancer cells to DNA-damaging treatments.[2]



[Click to download full resolution via product page](#)

Figure 1: **Triapine's** Mechanism of Action

Clinical Trial Data Summary

The following tables summarize the quantitative data from key clinical trials involving **Triapine** in different cancer types and therapeutic combinations.

Table 1: Triapine in Cervical and Vaginal Cancers

Trial Identifier	Phase	Treatment Arms	No. of Patients	Key Outcomes
NCT01835171[2] [3]	II	1. Triapine + Cisplatin + Radiotherapy2. Cisplatin + Radiotherapy	26	Metabolic Complete Response:- Arm 1: 92%- Arm 2: 69% (P=0.32)3- Year Progression-Free Survival (PFS):- Arm 1: 92%- Arm 2: 77% (HR=0.30, P=0.27)
NRG-GY006 (NCT02466971) [1]	III	1. Triapine + Cisplatin + Radiotherapy (CRT+T)2. Cisplatin + Radiotherapy (CRT)	448	Overall Survival (OS):- No significant improvement with Triapine.- HR for death: 1.018 (95% CI 0.634- 1.635)Toxicity:- No significant differences in Grade 3-5 toxicities between arms (CRT+T: 49%, CRT: 52%).
Phase I/II (Single Arm)[4]	I/II	Triapine + Cisplatin + Radiotherapy	32 (28 with stage IB2-IIIB)	Overall Survival (OS) at 2 years (Stage IB2-IIIB): 92.6%Relapse- Free Survival

(RFS) at 2 years:
65.6%

Table 2: Triapine in Non-Small Cell Lung Cancer (NSCLC)


Trial Identifier	Phase	Treatment Arms	No. of Patients	Key Outcomes
ECOG 1503[5][6]	II	Triapine + Gemcitabine	18 (15 evaluable)	Objective Response Rate (ORR): 0%Stable Disease (SD): 20% (3 patients)Median Overall Survival (OS): 5.4 monthsMedian Time to Progression (TTP): 1.8 months
Multicenter Phase II[7][8]	II	Triapine + Gemcitabine (in patients with prior gemcitabine exposure)	12	Objective Response Rate (ORR): 0%Stable Disease (SD): 4 patientsMedian Time to Progression (TTP): 3 months

Table 3: Triapine in Other Solid Tumors

Trial Identifier	Phase	Cancer Type	Treatment Combination	No. of Patients	Key Outcomes
Phase I	I	Advanced Solid Tumors	Triapine + Cisplatin	10 at MTD	Objective Response: 0%Stable Disease: 50% (5 patients)[9]
Phase I[10]	I	Advanced Solid Tumors	Triapine + Gemcitabine	36 (30 evaluable)	Partial Response: 1 patientStable Disease: 15 patients
Recurrent Glioblastoma[11][12]	I	Recurrent Glioblastoma	Triapine + Temozolomide	40-45 (planned)	Primary Objective: Determine Recommended Phase 2 Dose (RP2D). Secondary Objectives: Safety, PFS, OS, ORR.
Recurrent Glioblastoma/ Astrocytoma[13]	I	Recurrent Glioblastoma or Astrocytoma	Triapine + Radiation Therapy	N/A	Primary Objective: Determine Maximum Tolerated Dose (MTD). Secondary Objectives: Anti-tumor activity, PFS, OS.

Experimental Protocols and Workflows

The clinical trials involving **Triapine** have utilized various administration schedules and combinations. Below is a generalized workflow for a combination therapy trial, followed by specific examples.



[Click to download full resolution via product page](#)

Figure 2: Generalized Clinical Trial Workflow

Protocol Example: Triapine, Cisplatin, and Radiotherapy in Cervical Cancer (Based on NCT01835171)[2][3]

- Patient Population: Women with advanced-stage uterine cervix or vaginal cancers.
- Randomization: Patients were randomly assigned to receive either cisplatin-radiotherapy with or without **Triapine**.
- Treatment Schedule:
 - Radiotherapy: Daily external beam radiation for 6 weeks, followed by brachytherapy.
 - Cisplatin: Administered once-weekly (40 mg/m²).
 - **Triapine**: Administered intravenously three times a week (25 mg/m²).
- Primary Endpoints: Metabolic complete response as determined by PET scans and safety.
- Secondary Endpoints: Clinical response rate, progression-free survival.

Protocol Example: Triapine and Gemcitabine in NSCLC (Based on ECOG 1503)[5][6]

- Patient Population: Patients with advanced non-small cell lung cancer.
- Treatment Schedule (28-day cycle):
 - **Triapine**: 105 mg/m² administered intravenously on days 1, 8, and 15.
 - Gemcitabine: 1,000 mg/m² administered intravenously on days 1, 8, and 15.
- Primary Endpoint: Objective response rate.
- Secondary Endpoints: Overall survival, time to progression, and toxicity.

Conclusion

The clinical development of **Triapine** has demonstrated its potential as a ribonucleotide reductase inhibitor, particularly in sensitizing cancer cells to chemoradiation. In cervical and vaginal cancers, the addition of **Triapine** to standard cisplatin and radiotherapy showed promising improvements in metabolic complete response and progression-free survival in a Phase II trial, although a subsequent Phase III trial did not show an overall survival benefit.[1][2][3] In contrast, trials in advanced non-small cell lung cancer combining **Triapine** with gemcitabine did not show objective responses, suggesting limited efficacy in that setting.[5][6][7][8]

Ongoing and planned Phase I trials in challenging diseases like recurrent glioblastoma will provide further insights into the safety and potential efficacy of **Triapine** in combination with other agents.[11][12][13] The data gathered to date underscores the importance of patient selection and combination strategies to harness the therapeutic potential of RNR inhibition with **Triapine**. Future research should focus on identifying predictive biomarkers to select patients most likely to benefit from this targeted therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ascopubs.org [ascopubs.org]
- 2. Randomized Phase II Trial of Triapine-Cisplatin-Radiotherapy for Locally Advanced Stage Uterine Cervix or Vaginal Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Randomized Phase II Trial of Triapine-Cisplatin-Radiotherapy for Locally Advanced Stage Uterine Cervix or Vaginal Cancers - PMC [pmc.ncbi.nlm.nih.gov]
- 4. cancernetwork.com [cancernetwork.com]
- 5. A phase II trial of Triapine® (NSC# 663249) and gemcitabine as second line treatment of advanced non-small cell lung cancer: Eastern Cooperative Oncology Group Study 1503 - PMC [pmc.ncbi.nlm.nih.gov]
- 6. A phase II trial of triapine (NSC# 663249) and gemcitabine as second line treatment of advanced non-small cell lung cancer: Eastern Cooperative Oncology Group Study 1503 -

PubMed [pubmed.ncbi.nlm.nih.gov]

- 7. A multicenter phase II trial of 3-aminopyridine-2-carboxaldehyde thiosemicarbazone (3-AP, Triapine®) and gemcitabine in advanced non-small-cell lung cancer with pharmacokinetic evaluation using peripheral blood mononuclear cells - ProQuest [proquest.com]
- 8. A multicenter phase II trial of 3-aminopyridine-2-carboxaldehyde thiosemicarbazone (3-AP, Triapine) and gemcitabine in advanced non-small-cell lung cancer with pharmacokinetic evaluation using peripheral blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Phase I trial of daily triapine in combination with cisplatin chemotherapy for advanced-stage malignancies - PMC [pmc.ncbi.nlm.nih.gov]
- 10. A phase I study of prolonged infusion of triapine in combination with fixed dose rate gemcitabine in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Triapine in Combination With Temozolomide for the Treatment of Patients With Recurrent Glioblastoma [clin.larvol.com]
- 12. ClinicalTrials.gov [clinicaltrials.gov]
- 13. A Phase I Trial Combining Triapine With Radiation Therapy for Recurrent Glioblastoma or Astrocytoma > Clinical Trials > Yale Medicine [yalemedicine.org]
- To cite this document: BenchChem. [Triapine in Clinical Trials: A Comparative Meta-Analysis]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1662405#meta-analysis-of-clinical-trials-involving-triapine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com